1-{2-[1-(4-methylphenyl)-3-pyridin-2-yl-1H-1,2,4-triazol-5-yl]ethyl}pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[2-[2-(4-methylphenyl)-5-pyridin-2-yl-1,2,4-triazol-3-yl]ethyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H18N6O2/c1-14-5-7-15(8-6-14)26-17(9-12-25-13-10-18(27)23-20(25)28)22-19(24-26)16-4-2-3-11-21-16/h2-8,10-11,13H,9,12H2,1H3,(H,23,27,28)
• InChI Key: ZSIQPHXLGBKHOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NC(=N2)C3=CC=CC=N3)CCN4C=CC(=O)NC4=O
• Molecular Formula: C20H18N6O2
• Molecular Weight: 374.4 g/mol

Description

Introduction The compound belongs to a class of chemicals incorporating elements of pyrimidine and triazole structures. These structures are notable in medicinal and synthetic chemistry due to their relevance in constructing biologically active compounds and their unique chemical properties.

Synthesis Analysis The synthesis of related compounds involves methods like the phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation, which facilitates the construction of the 1,2,4-triazolo[1,5-a]pyridine skeleton through direct metal-free oxidative N-N bond formation, indicating a possible pathway for synthesizing related structures (Zheng et al., 2014).

Molecular Structure Analysis Molecular structures similar to the specified compound can be analyzed through X-ray diffraction and spectroscopic techniques, including NMR and IR, allowing detailed understanding of geometrical parameters and molecular architecture. This is exemplified in the study of pyrimidine derivatives (Lahmidi et al., 2019).